Cas no 2138297-01-3 (2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]-)

• Product Name: 2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]-
• CAS No: 2138297-01-3
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5260846
• Update Time: 2025-05-24

2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]-

• Inchi： 1S/C12H15ClOS/c1-3-12(9(2)14)15-8-10-4-6-11(13)7-5-10/h4-7,12H,3,8H2,1-2H3
• InChI Key： JUFUCRLLUZPNTF-UHFFFAOYSA-N
• SMILES： CC(=O)C(SCC1=CC=C(Cl)C=C1)CC

Additional information on 2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]-

2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]-: A Comprehensive Overview

2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]- is a versatile organic compound with the CAS number 2138297-01-3. This compound is characterized by its unique chemical structure, which combines a pentanone backbone with a thioether functional group. The presence of the 4-chlorophenyl substituent adds complexity to its molecular framework, making it a valuable molecule in various chemical and biochemical applications.

The compound's structure is defined by a five-carbon chain (pentanone) with a ketone group at position 2 and a thioether group at position 3. The 4-chlorophenylmethyl group attached to the sulfur atom introduces aromaticity and halogenation, which significantly influence its chemical reactivity and physical properties. This combination of functional groups makes 2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]- a fascinating subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its thioether group has been shown to exhibit antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Additionally, the 4-chlorophenyl substituent enhances the molecule's ability to interact with biological systems, opening avenues for its use in drug design and delivery systems.

In terms of synthesis, 2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]- can be prepared through various routes, including nucleophilic substitution and thiolation reactions. Researchers have optimized these methods to achieve higher yields and better purity levels. The compound's synthesis is also influenced by its stereochemistry, as the configuration around the sulfur atom plays a crucial role in determining its reactivity and stability.

The physical properties of this compound are equally intriguing. Its melting point and boiling point are influenced by the balance between the polar ketone group and the non-polar aromatic substituent. These properties make it suitable for use in various solvents and reaction media. Furthermore, its solubility in organic solvents has been studied extensively, providing insights into its behavior in different chemical environments.

From an environmental perspective, 2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]- has been evaluated for its biodegradability and toxicity. Initial studies suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in ecosystems. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-Pentanone, 3-[[(4-chlorophenyl)methyl]thio]- (CAS No: 2138297-01-3) is a multifaceted compound with significant potential in diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.